Cas no 225116-99-4 (Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate)
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate
- (2S,4S)-Ethyl 3-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)-4-phenyloxazolidine-2-carboxylate
- 2-Oxazolidinecarboxylic acid, 3-(1H-benzotriazol-1-ylmethyl)-4-phenyl-, ethyl ester, (2S,4S)-
-
- Inchi: 1S/C19H20N4O3/c1-2-25-19(24)18-22(17(12-26-18)14-8-4-3-5-9-14)13-23-16-11-7-6-10-15(16)20-21-23/h3-11,17-18H,2,12-13H2,1H3/t17-,18+/m1/s1
- InChI Key: XDEDNTOQKLYZSM-MSOLQXFVSA-N
- SMILES: O1C[C@H](C2=CC=CC=C2)N(CN2C3=CC=CC=C3N=N2)[C@@H]1C(OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate Security Information
- Storage Condition:(BD593737)
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515128-1g |
(2S,4S)-Ethyl 3-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)-4-phenyloxazolidine-2-carboxylate |
225116-99-4 | 97% | 1g |
$427 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1255204-500mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 500mg |
$505 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1255204-1g |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 1g |
$675 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255204-100mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 100mg |
$230 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255204-250mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 250mg |
$325 | 2024-06-05 | |
| 1PlusChem | 1P01F3L4-100mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 100mg |
$115.00 | 2024-05-25 | |
| 1PlusChem | 1P01F3L4-250mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 250mg |
$183.00 | 2024-05-25 | |
| 1PlusChem | 1P01F3L4-1g |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 1g |
$433.00 | 2024-05-25 | |
| A2B Chem LLC | AX83304-100mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 100mg |
$85.00 | 2024-04-20 | |
| A2B Chem LLC | AX83304-250mg |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate |
225116-99-4 | 95% | 250mg |
$150.00 | 2024-04-20 |
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate: A Comprehensive Overview
Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 225116-99-4, has garnered attention due to its unique structural features and potential applications in drug development. The molecule's intricate architecture, featuring a combination of oxazolidine and benzotriazole moieties, positions it as a promising candidate for further investigation in medicinal chemistry.
The oxazolidine ring system in Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate contributes to its chiral properties, which are crucial for the development of enantiomerically pure drugs. Chirality plays a pivotal role in the pharmacological activity of many therapeutic agents, and the presence of stereocenters in this compound makes it an attractive subject for research. The benzotriazole moiety further enhances the compound's potential by introducing a heterocyclic framework that is known to interact favorably with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate with various biological receptors. These studies have highlighted the compound's ability to dock effectively into binding pockets of enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest that this compound may interact with enzymes implicated in inflammation and immune response, making it a potential lead for the development of novel therapeutic agents.
The synthesis of Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity. These advancements have not only improved the yield of the compound but also reduced the complexity of its synthetic route.
In vitro studies have begun to unravel the pharmacological profile of Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate. Initial experiments have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For example, researchers have observed inhibitory effects on enzymes such as COX-II and PDE4, which are implicated in conditions like arthritis and asthma. These findings are particularly promising given the growing demand for targeted therapies that offer improved efficacy and reduced side effects.
The benzotriazole component of Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ymlmethyl)-4-phelnlyl-l , 3 - oxzolidine - 2 - carboxvlate has also been investigated for its potential role in enhancing drug delivery systems. Benzotriazole derivatives are known to exhibit good solubility and stability in various solvents , making them suitable for formulation into innovative drug delivery vehicles. Recent studies have explored the use of these derivatives as prodrugs or carriers for poorly soluble drugs , offering a strategy to improve their bioavailability and therapeutic efficacy.
Future directions in the research of Eethyl (2S , 4 S ) - 3 - ( l H - l , 2 , 3 - b enztri az ol - l - ylm eth yl ) - 4 - phen yl - l , 3 - ox az o lid ine - 2 - car box ylate include further exploration of its pharmacokinetic properties and potential clinical applications. Researchers are also investigating ways to optimize its chemical structure to enhance its pharmacological activity while minimizing any potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors , leading to more comprehensive understanding and utilization of this promising compound.
The development of Eethyl (2S , 4 S ) - 3 - ( l H - l , 2 , 3 - b enz tri az ol - l - ylm eth yl ) - 4 - phen yl-l , 3 ox az o lid ine - 2 car box ylate underscores the importance of interdisciplinary research in pharmaceutical chemistry. By integrating knowledge from organic synthesis , computational chemistry , and pharmacology , scientists can uncover novel therapeutic agents that address unmet medical needs. This compound exemplifies how innovative research approaches can lead to significant advancements in drug discovery and development.
225116-99-4 (Eethyl (2S,4S)-3-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-phenyl-1,3-oxazolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)